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An in-depth guide for researchers, scientists, and drug development professionals.

Tetratetracontane, a long-chain saturated hydrocarbon, is a valuable material in various fields

of advanced scientific research. Its well-defined structure and properties make it an ideal

candidate for applications in electronics and surface science. This technical guide provides a

comprehensive overview of the molecular formula, physicochemical properties, and key

experimental applications of Tetratetracontane, with a focus on its role in the development of

high-performance organic electronics and in the fundamental study of surface interfaces.

Core Properties of Tetratetracontane
The fundamental identifying characteristic of Tetratetracontane is its molecular formula. As a

straight-chain alkane, its composition is C44H90.[1][2][3][4] A summary of its key quantitative

properties is presented in the table below, offering a comparative overview for research and

development applications.
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Property Value Unit

Molecular Formula C44H90 -

Molecular Weight 619.19 g/mol

Melting Point 85 - 88 °C

Boiling Point 547.6 °C

Density 0.82 g/cm³

Water Solubility 6.279e-018 mg/L @ 25°C (estimated)

Experimental Protocols and Applications
Tetratetracontane has been successfully utilized in specialized experimental contexts,

primarily in the fields of organic electronics and surface science. Below are detailed protocols

for two significant applications.

Passivation Layer in Copper-Phthalocyanine (CuPc)
Field-Effect Transistors
Tetratetracontane serves as an effective passivation layer in organic field-effect transistors

(OFETs), significantly enhancing charge carrier mobility.[5] The following protocol is based on

the work of Kraus, M., et al. (2010).

Objective: To fabricate a high-mobility copper-phthalocyanine (CuPc) field-effect transistor

using a Tetratetracontane (TTC) passivation layer.

Materials and Substrates:

Highly doped p++-Si wafers with a 320 nm thermally grown SiO2 layer (acting as gate

electrode and dielectric).

Tetratetracontane (TTC).

Copper-phthalocyanine (CuPc), sublimation grade.
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Gold (for top contacts).

Acetone and Isopropanol for cleaning.

Experimental Procedure:

Substrate Cleaning: The Si/SiO2 wafers are cleaned in an ultrasonic bath with acetone and

isopropanol sequentially.

TTC Passivation Layer Deposition: A thin layer of TTC is deposited onto the cleaned SiO2

surface by thermal evaporation. This layer serves to passivate electron traps on the SiO2

surface.

CuPc Active Layer Deposition: A 25 nm thick layer of CuPc is deposited on top of the TTC-

passivated substrate in a separate vacuum chamber at a pressure of 1.0 x 10⁻⁷ mbar and a

rate of 0.2 Å/s.

Top Contact Deposition: 50 nm thick gold top contacts are fabricated by thermal evaporation.

Characterization: The surface morphology of all layers is characterized by atomic force

microscopy (AFM) and x-ray diffraction (XRD). The transistor characteristics are measured

using a semiconductor parameter analyzer.
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Substrate Preparation

Thin Film Deposition

Device Characterization

Start: Si/SiO2 Wafer

Ultrasonic Cleaning
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Tetratetracontane (TTC)

Passivation Layer

Thermal Evaporation of
Copper-Phthalocyanine (CuPc)

Active Layer

Thermal Evaporation of
Gold (Au) Top Contacts

Atomic Force Microscopy (AFM) X-Ray Diffraction (XRD) Electrical Measurement
(Semiconductor Parameter Analyzer)

End: Fabricated OFET

Click to download full resolution via product page

Caption: Experimental workflow for the fabrication of a CuPc-based OFET with a TTC

passivation layer.
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Modification of the Au(111) Surface Electronic State
Tetratetracontane is used to study the fundamental interactions at organic-metal interfaces by

modifying the surface electronic states of a gold crystal. This protocol is based on the research

by Kanai, K., et al.

Objective: To investigate the modification of the Au(111) Shockley surface state upon

adsorption of a Tetratetracontane (TTC) monolayer.

Materials and Substrate:

Au(111) single crystal.

Tetratetracontane (TTC).

Argon ions (for sputtering).

Experimental Procedure:

Substrate Preparation: The Au(111) single crystal is prepared by repeated cycles of Ar+ ion

sputtering (1 keV) and annealing at approximately 600 °C. The cleanliness of the surface is

confirmed by the appearance of a clear surface state peak in the ultraviolet photoemission

spectra (UPS) in a normal-emission geometry.

TTC Deposition: A monolayer of TTC is deposited on the clean Au(111) surface via thermal

evaporation from a resistance-heated quartz crucible. The deposition rate is monitored using

a quartz crystal microbalance.

Analysis: The electronic structure of the TTC/Au(111) interface is investigated using angle-

resolved ultraviolet photoemission spectroscopy (ARUPS). The experiments are performed

at room temperature, and the photoelectron energy is calibrated using the Fermi edge and 4f

photoemission lines of gold.

This in-depth guide provides a foundational understanding of Tetratetracontane for

professionals in research and development. The provided data and experimental protocols

offer a starting point for its application in the creation of advanced materials and the exploration

of fundamental scientific principles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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